Cas no 1396766-94-1 (3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea)

• Product Name: 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea
• CAS No: 1396766-94-1
• MF: C₁₆H₁₇F₃N₄O₃
• MW: 370.326393842697
• CID: 5917379
• PubChem ID: 71795204
• Update Time: 2025-07-02

3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)ethyl]-3-[4-(trifluoromethoxy)phenyl]urea
• 1396766-94-1
• CHEMBL3440004
• 1-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(4-(trifluoromethoxy)phenyl)urea
• AKOS024545962
• 3-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[4-(trifluoromethoxy)phenyl]urea
• F6258-2428
• 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea

• Inchi： 1S/C16H17F3N4O3/c1-10-11(2)21-9-23(14(10)24)8-7-20-15(25)22-12-3-5-13(6-4-12)26-16(17,18)19/h3-6,9H,7-8H2,1-2H3,(H2,20,22,25)
• InChI Key： JPWVBQGLTWPDKI-UHFFFAOYSA-N
• SMILES： N(CCN1C=NC(C)=C(C)C1=O)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 370.12527490g/mol
• Monoisotopic Mass: 370.12527490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83Ų

Additional information on 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea

Comprehensive Overview of 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea (CAS No. 1396766-94-1)

The compound 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea (CAS No. 1396766-94-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dihydropyrimidinone core and a trifluoromethoxyphenylurea moiety, which contribute to its potential applications in pharmaceutical and agrochemical research. This compound has garnered attention due to its structural similarity to bioactive molecules, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea has surged, driven by advancements in medicinal chemistry and precision agriculture. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the presence of the pyrimidinone scaffold, which is commonly found in FDA-approved drugs. Additionally, the trifluoromethoxy group enhances its metabolic stability, a feature highly sought after in modern drug design.

The synthesis of CAS No. 1396766-94-1 involves multi-step organic reactions, often starting from commercially available 4,5-dimethyl-6-oxo-1,6-dihydropyrimidine derivatives. Key steps include alkylation, urea formation, and functional group interconversion, requiring precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further studies.

From an industrial perspective, 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea aligns with the growing trend of sustainable chemistry. Its potential applications in crop protection and pharmaceutical intermediates make it a valuable candidate for green synthesis methodologies. Companies are increasingly investing in catalytic processes and flow chemistry to produce such compounds with minimal environmental impact, addressing the global push for eco-friendly manufacturing.

In the context of drug discovery, this compound's structure-activity relationship (SAR) is a focal point for researchers. Computational tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets, such as protein kinases or G-protein-coupled receptors. These insights are crucial for optimizing its efficacy and selectivity, paving the way for potential therapeutic applications in oncology or inflammatory diseases.

For those searching "CAS 1396766-94-1 supplier" or "buy 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea," it is essential to note that this compound is typically available through specialized chemical vendors and research organizations. Due to its niche applications, procurement often requires technical documentation, including certificates of analysis (CoA) and material safety data sheets (MSDS), to ensure compliance with regulatory standards.

The future of CAS No. 1396766-94-1 lies in its adaptability to emerging scientific trends. With the rise of AI-driven drug discovery and high-throughput screening, this compound could play a pivotal role in identifying new lead compounds. Furthermore, its agrochemical potential aligns with the need for innovative solutions to address food security challenges, making it a versatile candidate for interdisciplinary research.

In summary, 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-4-(trifluoromethoxy)phenylurea represents a compelling example of modern chemical innovation. Its multifaceted applications, coupled with its structural complexity, underscore its significance in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in life sciences and material chemistry, solidifying its place in the scientific community.